6-(2,4-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one

• IUPAC Name: 6-(2,4-dichlorophenyl)-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C10H6Cl2N2OS/c11-5-1-2-6(7(12)3-5)8-4-9(15)14-10(16)13-8/h1-4H,(H2,13,14,15,16)
• InChI Key: SLIHEXNUVVRPER-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C2=CC(=O)NC(=S)N2
• Molecular Formula: C10H6Cl2N2OS
• Molecular Weight: 273.14 g/mol

Description

6-(2,4-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, also known as 6-DCPT, is a synthetic compound that has been studied for its potential applications in scientific research. 6-DCPT is a member of the pyrimidine family, and its structure is similar to that of other compounds in this class. 6-DCPT is an important tool for understanding the biochemical and physiological effects of compounds in the pyrimidine family, and for developing new compounds for use in research.

Scientific Research Applications

6-(2,4-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one has been studied for its potential applications in scientific research. It has been used as a tool to study the biochemical and physiological effects of compounds in the pyrimidine family. It has also been used to study the effects of mutations in genes associated with diseases such as cancer and Alzheimer's. Additionally, this compound has been studied for its potential use as a drug delivery system, as it has been shown to be able to cross the blood-brain barrier.

Mechanism of Action

The mechanism of action of 6-(2,4-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one is not yet fully understood. However, it is believed that this compound acts as an inhibitor of the enzyme dihydropyrimidine dehydrogenase (DPD), which is responsible for the breakdown of pyrimidines in the body. By inhibiting DPD, this compound prevents the breakdown of pyrimidines, leading to an accumulation of pyrimidines in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzyme dihydropyrimidine dehydrogenase (DPD), which is responsible for the breakdown of pyrimidines in the body. Additionally, this compound has been shown to have an inhibitory effect on the enzyme thymidylate synthase, which is involved in the synthesis of DNA.

Advantages and Limitations for Lab Experiments

The use of 6-(2,4-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one in laboratory experiments has several advantages. It is a relatively stable compound that can be stored at room temperature, and it can be synthesized using a variety of methods. Additionally, this compound can be used to study the biochemical and physiological effects of compounds in the pyrimidine family, and it has the potential to be used as a drug delivery system. However, there are some limitations to using this compound in laboratory experiments. It is a synthetic compound, and its effects on the body are not yet fully understood. Additionally, it is difficult to obtain in large quantities, and it is expensive to synthesize.

Future Directions

There are several potential future directions for the use of 6-(2,4-dichlorophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one in scientific research. It could be used to study the biochemical and physiological effects of other compounds in the pyrimidine family, as well as to develop new compounds for use in research. Additionally, it could be used to study the effects of mutations in genes associated with diseases such as cancer and Alzheimer's. Additionally, this compound could be further studied for its potential use as a drug delivery system, as it has been shown to be able to cross the blood-brain barrier. Finally, this compound could be used to study the effects of environmental pollutants on the body.